Cas no 2171619-74-0 (2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid)

• Product Name: 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid
• CAS No: 2171619-74-0
• MF: C₃₃H₃₃N₃O₅
• MW: 551.6322286129
• CID: 5841999
• PubChem ID: 165958668
• Update Time: 2025-05-24

2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid
• 2171619-74-0
• EN300-1527025
• 2-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}pent-4-ynoic acid

• Inchi： 1S/C33H33N3O5/c1-2-10-29(30(37)38)34-31(39)33(17-19-36(20-18-33)21-23-11-4-3-5-12-23)35-32(40)41-22-28-26-15-8-6-13-24(26)25-14-7-9-16-27(25)28/h1,3-9,11-16,28-29H,10,17-22H2,(H,34,39)(H,35,40)(H,37,38)
• InChI Key： UMKLEZZUTLTFLX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC(C(=O)O)CC#C)=O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 551.24202116g/mol
• Monoisotopic Mass: 551.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid

Introduction to 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid (CAS No. 2171619-74-0)

2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid (CAS No. 2171619-74-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an alkyne moiety, which collectively contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. In the context of 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid, this group plays a crucial role in stabilizing the piperidine ring and facilitating the synthesis of complex molecules. The presence of the benzyl group adds further complexity and can influence the compound's solubility and biological activity.

The alkyne moiety in this compound is particularly noteworthy as it can participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction has been extensively used in bioconjugation and drug delivery systems, enabling the precise attachment of functional groups or biomolecules to the compound. Recent studies have demonstrated the utility of alkyne-functionalized compounds in developing targeted therapies and diagnostic tools.

In terms of its potential applications, 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid has shown promise in various areas of medicinal chemistry. For instance, it has been investigated for its ability to modulate protein–protein interactions, which are critical in many disease pathways. By interfering with these interactions, this compound could potentially serve as a lead molecule for developing novel therapeutic agents.

Recent research has also explored the use of this compound in combination with other drugs to enhance their efficacy and reduce side effects. One study published in the *Journal of Medicinal Chemistry* reported that 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pent-4-ynoic acid exhibited synergistic effects when used in conjunction with traditional chemotherapy agents, leading to improved treatment outcomes in preclinical models of cancer.

The pharmacokinetic properties of 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-yformamido}pent--ynoic acid have also been studied extensively. Its unique structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing safe and effective drugs. Preliminary data suggest that this compound has good oral bioavailability and a favorable half-life, making it a promising candidate for further clinical development.

In conclusion, 2-{1-benzyl--({(9H-fluoren--y)methoxycarbonyl}amino)piperidin--yformamido}pent--ynoic acid (CAS No. 2171619--0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its biological activity and potential uses in medicine.